D-erythro-N,N,N-Trimethylsphingosine Chloride

Description

D-erythro-Sphingosine, N,N-Dimethyl-, also known as DMS or Sphingosine Kinase Inhibitor III, is a cell-permeable and reversible inhibitor of protein kinase C (PKC) . It stimulates Src kinase activity and is useful for inhibiting cell surface expression of selectins, which promote the adhesion of leukocytes or tumor cells to platelets and endothelial cells . Additionally, it can induce apoptosis in human leukemia HL-60 cells and acts as an inhibitor of sphingosine kinase . Sphingosines, including D-erythro-sphingosine derivatives, are of interest due to their diverse bioactivities and biological roles, such as inhibiting protein kinase C activity and involvement in information transfer between developing vertebrate cells .

N,N,N-trimethyl-D-erythro-sphingosine, also known as Trimethyl Sphingosine (d18:1), is another sphingosine derivative . It exists as a methyl sulfate salt and has a purity of >99% . Sphingosines constitute a group of related long-chain aliphatic 2-amino-1,3-diols, with D-erythro-1,3-dihydroxy-2-amino-4,5-trans-octadecene being the most frequently occurring in animal tissues . These compounds, including ceramides and glycosphingolipids, are significant due to their various biological roles .

While the query specifically asks about "D-erythro-N,N,N-Trimethylsphingosine Chloride," the search results primarily refer to "N,N,N-trimethyl-D-erythro-sphingosine (methyl sulfate salt)" and "trimethylsphingosine derivatives" . The alkylation of sphingosines to produce N,N-dimethyl sphingosine can be achieved through methods like using formaldehyde/sodium cyanoborohydride and dimethylsulfate/sodium bicarbonate . The key structural difference lies in the counterion (chloride vs. methyl sulfate), which affects the salt form of the trimethylsphingosine derivative.

• CAS No.: 134962-48-4
• Product Name: D-erythro-N,N,N-Trimethylsphingosine Chloride
• Molecular Formula: C21H44ClNO2
• Molecular Weight: 378 g/mol
• IUPAC Name: [(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]-trimethylazanium;chloride
• Standard InChI: InChI=1S/C21H44NO2.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(24)20(19-23)22(2,3)4;/h17-18,20-21,23-24H,5-16,19H2,1-4H3;1H/q+1;/p-1/b18-17+;/t20-,21+;/m0./s1
• Standard InChIKey: OBTLGDGOHFHYNH-DSQFUKAXSA-M
• SMILES: CCCCCCCCCCCCCC=CC(C(CO)[N+](C)(C)C)O.[Cl-]
• Canonical SMILES: CCCCCCCCCCCCCC=CC(C(CO)[N+](C)(C)C)O.[Cl-]
• Synonyms: [R-[R*,S*-(E)]]-1,3-Dihydroxy-N,N,N-trimethyl-4-octadecen-2-aminium Chloride
• PubChem Compound: 14889582
• Last Modified: Apr 15 2024